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Compound of Interest

Compound Name: 3',5'-Diacetoxyacetophenone

Cat. No.: B017105

An In-depth Technical Guide to 3',5'-
Diacetoxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, chemical properties,
synthesis, and applications of 3',5'-Diacetoxyacetophenone, a key intermediate in organic
synthesis and pharmaceutical development.

Molecular Structure and Formula

3',5'-Diacetoxyacetophenone is an organic compound characterized by an acetophenone
core substituted with two acetoxy groups at the 3' and 5' positions of the phenyl ring.

Molecular Formula: C12H1205[1][2]

IUPAC Name: (3-acetyl-5-acetyloxyphenyl) acetate[2]

CAS Number: 35086-59-0[1][3]

Canonical SMILES: CC(=0)C1=CC(=CC(=C1)OC(=0)C)OC(=0)C

Below is a diagram representing the molecular structure of 3',5'-Diacetoxyacetophenone.
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Caption: 2D structure of 3',5'-Diacetoxyacetophenone.

Physicochemical Properties

A summary of the key quantitative data for 3',5'-Diacetoxyacetophenone is presented in the
table below for easy reference and comparison.

Property Value Reference
Molecular Weight 236.22 g/mol [1][2]
Appearance Yellow to brown powder [1]

Melting Point 91-94 °C [1][2]
Boiling Point 165-168 °C at 0.7501 mmHg [11[2]
Density (estimate) 1.3026 g/cm3 [1]

Flash Point 168.7 °C [1]

Hazard Codes Xi (Irritant) [1]

Experimental Protocols: Synthesis

3',5'-Diacetoxyacetophenone is a compound valuable in organic synthesis. One common
method for its preparation is through the acetylation of 3',5'-dihydroxyacetophenone. A detailed
experimental protocol for a related synthesis is outlined below.

Synthesis from 3,5-Bis(acetyloxy)benzoyl chloride and Methylmagnesium chloride
This synthetic route provides a high yield of 3',5'-Diacetoxyacetophenone.
Materials:

» 3,5-Bis(acetyloxy)benzoyl chloride

o Methylmagnesium chloride (3M in THF)

o tris(dibenzoylmethanato)iron
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Dry Tetrahydrofuran (THF)
Aqueous ammonium chloride
Ethyl acetate

Magnesium sulfate (MgSQOa)

Procedure:

A 100 ml three-necked flask equipped with a magnetic stirrer, thermometer, dropping funnel,
and condenser is charged with 2 g (7.8 mmol) of 3,5-bis(acetyloxy)benzoyl chloride, 169 mg
(3 mol%) of tris(dibenzoylmethanato)iron, and 15 ml of dry THF under a nitrogen
atmosphere.

The solution is cooled to -15 °C.

2.6 ml of methylmagnesium chloride (3M in THF) is added dropwise to the solution over a
period of 20 minutes, maintaining the temperature at -15 °C.

The reaction mixture is stirred for an additional 10 minutes at -15 °C.

The reaction is then quenched by the addition of aqueous ammonium chloride.
The mixture is extracted with ethyl acetate.

The organic extract is dried over MgSOa4 and then concentrated.

The resulting residue is analyzed, with an expected yield of approximately 87%.
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Caption: Workflow for the synthesis of 3',5'-Diacetoxyacetophenone.
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Applications in Drug Development

3',5'-Diacetoxyacetophenone serves as a crucial intermediate in the synthesis of several
pharmaceutical compounds. Notably, it is a precursor in the production of bronchodilators such
as Fenoterol and Orciprenaline (also known as Metaproterenol). These drugs are [3z-adrenergic
receptor agonists used to treat asthma and other obstructive pulmonary diseases.

Signaling Pathway of Fenoterol and Orciprenaline

The therapeutic effect of Fenoterol and Orciprenaline is achieved through the stimulation of the
2-adrenergic receptor signaling pathway, which leads to the relaxation of bronchial smooth
muscle.
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Caption: z-Adrenergic receptor signaling pathway initiated by Fenoterol/Orciprenaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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